Cas no 1008673-55-9 (4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid)

4-(Methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid is a specialized organic compound featuring a unique combination of functional groups, including a methylsulfanyl moiety, a morpholine sulfonyl unit, and a nitro-substituted phenylamino group attached to a butanoic acid backbone. This structure suggests potential utility in medicinal chemistry or as an intermediate in synthetic applications, particularly due to its sulfonamide and nitro functionalities, which are often leveraged in drug design for their bioactivity. The compound’s distinct architecture may offer advantages in binding affinity or selectivity in target interactions. Further research is required to fully elucidate its pharmacological or synthetic applications.
4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid structure
1008673-55-9 structure
Product Name:4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid
CAS No:1008673-55-9
MF:C15H21N3O7S2
MW:419.473141431808
CID:842451
PubChem ID:5169129
Update Time:2025-06-07

4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-METHYLSULFANYL-2-[4-(MORPHOLINE-4-SULFONYL)-2-NITRO-PHENYLAMINO]-BUTYRIC ACID
    • 4-methylsulfanyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoic acid
    • 4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid
    • 4-(Methylthio)-2-((4-(morpholinosulfonyl)-2-nitrophenyl)amino)butanoic acid
    • (2S)-4-(METHYLSULFANYL)-2-{[4-(MORPHOLINE-4-SULFONYL)-2-NITROPHENYL]AMINO}BUTANOIC ACID
    • NE12619
    • AKOS027427046
    • (4-(MORPHOLINOSULFONYL)-2-NITROPHENYL)METHIONINE
    • (4-(Morpholinosulfonyl)-2-nitrophenyl)-L-methionine
    • SR-01000037196-1
    • EN300-04695
    • 4-(Methylthio)-2-((4-(morpholinosulfonyl)-2-nitrophenyl)amino)butanoicacid
    • 1008673-55-9
    • J-000242
    • SR-01000037196
    • CS-0219693
    • G76014
    • Z56865103
    • MDL: MFCD03952576
    • Inchi: 1S/C15H21N3O7S2/c1-26-9-4-13(15(19)20)16-12-3-2-11(10-14(12)18(21)22)27(23,24)17-5-7-25-8-6-17/h2-3,10,13,16H,4-9H2,1H3,(H,19,20)
    • InChI Key: SRQVPUSHNDVRPW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C(=O)O)CCSC)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 419.08209236g/mol
  • Monoisotopic Mass: 419.08209236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 175
  • XLogP3: 1.7

4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid Pricemore >>

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